Cas no 184682-45-9 (3-(4-Nitrophenyl)oxetane)
3-(4-Nitrophenyl)oxetane structure
Product Name:3-(4-Nitrophenyl)oxetane
CAS No:184682-45-9
MF:C9H9NO3
MW:179.172662496567
CID:2784250
PubChem ID:15312243
Update Time:2024-01-16
3-(4-Nitrophenyl)oxetane Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Nitrophenyl)oxetane
- DTXSID40571289
- Oxetane, 3-(4-nitrophenyl)-
- 184682-45-9
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- Inchi: 1S/C9H9NO3/c11-10(12)9-3-1-7(2-4-9)8-5-13-6-8/h1-4,8H,5-6H2
- InChI Key: HMDOTMHQDAXKKO-UHFFFAOYSA-N
- SMILES: O1CC(C2C=CC(=CC=2)[N+](=O)[O-])C1
Computed Properties
- Exact Mass: 179.058243149g/mol
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55Ų
3-(4-Nitrophenyl)oxetane Related Literature
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1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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